Cas no 90296-19-8 (2-(3,5-dimethylbenzyloxy)acetic acid)

• Product Name: 2-(3,5-dimethylbenzyloxy)acetic acid
• CAS No: 90296-19-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2104276
• PubChem ID: 44385926
• Update Time: 2025-04-21

2-(3,5-dimethylbenzyloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylbenzyloxy)acetic acid
• 90296-19-8
• DA-01297
• CHEMBL174589

• Inchi： 1S/C11H14O3/c1-8-3-9(2)5-10(4-8)6-14-7-11(12)13/h3-5H,6-7H2,1-2H3,(H,12,13)
• InChI Key： RGSWYXONQNNOIC-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 194.094294304Da
• Monoisotopic Mass: 194.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų